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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and dosage guidelines for the administration

of Indocyanine Green (ICG) and its amine derivatives in preclinical animal studies. ICG is a

near-infrared (NIR) fluorescent dye widely used for in vivo imaging applications, including tumor

visualization, angiography, and sentinel lymph node mapping.[1][2][3] ICG-amine, a derivative

of ICG, allows for conjugation to molecules of interest.[1][4]

Data Summary: ICG Administration and Dosage

The following tables summarize recommended dosages and administration parameters for ICG

and its derivatives in various animal models based on published research.

Table 1: Recommended ICG Dosage for Rodent Models
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. . Dosage ]
Animal L Administrat Vehicle/Sol
Application Range Reference
Model ion Route vent
(mglkg)
Tumor Intravenous Saline or
Mouse ) o 1.0-4.0 [5][6]
Imaging (tail vein) PBS
Near-Infrared
_ Intravenous
Photoimmuno o 01-1.0 1:4 H20:PBS [7]
(tail vein)
therapy
General In Intravenous _
] ] o 2.0 ICG Solution [819]
Vivo Imaging (tail vein)
Colitis-
Associated N
Intravenous 7.5 Not Specified  [10]
Colon Cancer
Imaging
Glioma )
Intravenous 200 nmol in )
Tumor o ICG Solution [11]
) (tail vein) 0.15 mL
Delivery
Choroidal
Neovasculari ICG/HS 15
Rat ) Intravenous 0.05-0.15 ) [12]
zation Formulation
Imaging
Pharmacokin
] ] Intravenous 0.39 Water [13]
etic Studies
Hepatic
Disease Intravenous Not Specified  Not Specified  [14]
Model
Multi-
angiosome Intravenous - -~
) Not Specified  Not Specified  [15]
Perforator (femoral vein)

Flap Harvest

Table 2: Recommended ICG Dosage for Larger Animal Models
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Animal L Administrat Dosage Vehicle/Sol
Application Reference

Model ion Route (mglkg) vent
Atheroscleroti

Rabbit ¢ Plaque Intravenous Not Specified  Saline [4]
Imaging

Pharmacokin 5 5

) Intravenous Not Specified  Not Specified  [16]

etics
Laser-

) Assisted N N

Piglet Intravenous Not Specified  Not Specified  [17]
Blood Vessel
Coagulation
Hepatic

Dog Function Intravenous 0.5 Not Specified  [18]
Evaluation

Experimental Protocols
Preparation of ICG-amine Solution

Proper preparation of the ICG-amine solution is critical for successful in vivo administration.

Materials:

ICG-amine powder

Anhydrous Dimethyl Sulfoxide (DMSO)[1][4]
Sterile Phosphate-Buffered Saline (PBS) or sterile water for injection[2][7]
Sterile microcentrifuge tubes

Vortex mixer

Protocol:
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o Reconstitution of ICG-amine: Dissolve the ICG-amine powder in anhydrous DMSO to create
a stock solution, typically at a concentration of 10-20 mM.[4] Mix thoroughly by vortexing or
pipetting.[4] This stock solution should be prepared fresh and used promptly, as extended
storage can reduce its activity.[4]

« Dilution for Injection: Based on the desired final dosage and injection volume, dilute the ICG-
amine stock solution with a sterile vehicle such as PBS or saline.[2][7] For intravenous
injections in mice, a final injection volume of 100-200 puL is common.[5][6] Ensure the final
concentration of DMSO in the injected solution is low (ideally <10%) to avoid toxicity.[4]

» Final Preparation: Visually inspect the final solution to ensure it is clear and free of particles.
[2] The reconstituted solution should be used within 6 hours.[19]

Administration of ICG-amine

The most common route of administration for systemic imaging is intravenous injection.
a) Intravenous (1V) Tail Vein Injection in Mice/Rats
Materials:

Animal restrainer

Heat lamp or warming pad

27-30 gauge needle with a 1 mL syringe[20]

70% ethanol or isopropanol wipes

Prepared ICG-amine solution
Protocol:

» Animal Preparation: Place the mouse or rat in a suitable restrainer. To dilate the tail veins
and facilitate injection, warm the tail using a heat lamp or a warming pad for a few minutes.

» Vein Visualization: Gently wipe the tail with a 70% ethanol wipe to clean the injection site and
improve visualization of the lateral tail veins.
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« Injection: With the bevel of the needle facing up, carefully insert the needle into one of the
lateral tail veins. A successful insertion is often indicated by a small flash of blood in the
needle hub.

o Administration: Slowly inject the prepared ICG-amine solution. If significant resistance is met
or a blister forms, the needle is not in the vein. In such a case, withdraw the needle and
attempt the injection in a more proximal location on the same or opposite vein.

o Post-Injection: After successful injection, withdraw the needle and apply gentle pressure to
the injection site with a sterile gauze pad to prevent bleeding. Monitor the animal for any
immediate adverse reactions.

b) Other Administration Routes

e Subcutaneous (SC) Injection: For applications like lymph node mapping, ICG can be injected
subcutaneously.[15] Use a small, sharp needle (25-27G) to inject the solution into a skin fold,
often in the scruff of the neck or the flank.[20]

 Intradermal (ID) Injection: For specific applications such as melanoma imaging, intradermal
injections may be used.[21] This involves injecting a small volume of the ICG solution into
the dermal layer of the skin.[20]

Experimental Workflow and Imaging

The following diagram illustrates a typical workflow for an in vivo imaging experiment using
ICG-amine.
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Caption: Experimental workflow for ICG-amine based in vivo imaging.
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Mechanism of Action: Enhanced Permeability and
Retention (EPR) Effect

In the context of tumor imaging, the accumulation of ICG is often attributed to the Enhanced
Permeability and Retention (EPR) effect. This is a passive targeting mechanism.
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Caption: Simplified diagram of the EPR effect for ICG accumulation in tumors.

Important Considerations

o Toxicity: ICG has minimal toxicity and is rapidly cleared by the liver.[3][4] However, it is
essential to adhere to recommended dosages to avoid potential adverse effects. The total
dose should generally be kept below 2 mg/kg in clinical settings, providing a safety reference
for preclinical studies.[19]

» Pharmacokinetics: ICG binds tightly to plasma proteins and is cleared from circulation with a
half-life of 150 to 180 seconds.[4] This rapid clearance should be considered when planning
imaging time points.
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¢ Imaging System: A near-infrared (NIR) imaging system with appropriate excitation (around
780 nm) and emission (around 830 nm) filters is required for fluorescence detection.[2][7]

« Controls: Appropriate control groups, such as animals receiving the vehicle alone or non-
tumor-bearing animals receiving ICG-amine, should be included in the experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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